Cas no 2737207-40-6 (5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid)

• Product Name: 5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid
• CAS No: 2737207-40-6
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 6795339
• PubChem ID: 162420910
• Update Time: 2025-06-10

5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid
• MFCD34168826
• 2737207-40-6
• 5-t-Butyl-2-(3,4-dimethyl-benzyl)-2H-pyrazole-3-carboxylic acid
• 5-t-Butyl-2-(3,4-dimethyl-benzyl)-2H-pyrazole-3-carboxylic acid, 95%
• 5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid

• Inchi： 1S/C17H22N2O2/c1-11-6-7-13(8-12(11)2)10-19-14(16(20)21)9-15(18-19)17(3,4)5/h6-9H,10H2,1-5H3,(H,20,21)
• InChI Key： QQCPEYCVMPVPCV-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C(C)(C)C)=NN1CC1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid

5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid (CAS No. 2737207-40-6): An Emerging Compound in Pharmaceutical Research

5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid (CAS No. 2737207-40-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of 5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid is characterized by a pyrazole ring substituted with a tert-butyl group at the 5-position and a benzyl group derived from a 3,4-dimethylphenyl moiety at the 2-position. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid has shown potential as an analgesic agent. A preclinical study conducted on animal models demonstrated that this compound effectively reduces pain responses without causing significant side effects. The mechanism of action is believed to involve the modulation of nociceptive pathways in the central nervous system.

The anti-cancer potential of 5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid has also been explored. Research published in Cancer Letters indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism underlying its anti-cancer activity is thought to involve the induction of apoptosis and cell cycle arrest.

Beyond its direct therapeutic applications, 5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid has also been investigated as a lead compound for drug discovery. Its unique chemical structure provides a valuable scaffold for the design and synthesis of novel derivatives with enhanced pharmacological properties. For example, researchers have synthesized analogs with modified substituents on the pyrazole ring or the benzyl group to optimize potency and selectivity.

The synthesis of 5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the tert-butyl and benzyl groups. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 1H-pyrazole with tert-butyl bromide followed by substitution with (3,4-dimethylphenyl)methanol.

In terms of pharmacokinetics, preliminary studies suggest that 5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it suitable for further preclinical and clinical evaluation.

Toxicity studies have shown that 5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further investigations are needed to fully assess its safety profile in humans.

In conclusion, 5-Tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carboxylic acid (CAS No. 2737207-40-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as inflammation, pain management, and cancer therapy. Ongoing research continues to explore its full potential and optimize its use in clinical settings.